Cas no 108998-83-0 ((S)-1,1,2-Triphenyl-1,2-ethanediol)

(S)-1,1,2-Triphenyl-1,2-ethanediol Properties

Names and Identifiers

• (S)-(-)-1,1,2-Triphenylethane-1,2-diol
• Triphenylethanediol
• CHEMPACIFIC 43818
• (S)-(-)-1,1,2-TRIPHENYL-1,2-ETHANEDIOL
• (S)-(-)-TRIPHENYLETHYLENE GLYCOL
• (S)-1,1,2-TRIPHENYL-ETHANE-1,2-DIOL
• (S)-(?)-1,1,2-Triphenyl-1,2-ethanediol
• (S)-1,1,2-Triphenyl-1,2-ethanediol
• (S)-1,1,2-Triphenylethane-1,2-diol
• (2S)-1,1,2-Triphenylethylene glycol
• (S)-1,1,2-Triphenylethanediol
• (S)-1,2,2-Triphenyl-1,2-ethanediol
• (S)-2,2,1-Triphenylethane-1,2-diol
• (S)-Triphenyl-ethane-1,2-diol
• (S)-triphenylglycol
• 4-(Trimethylsilyl)-3-butyn-2-ol
• EsoMeprazole InterMediates
• 4-(Trimethylsilyl)-3-butyn-2-ol 97%
• (2S)-1,1,2-triphenylethane-1,2-diol
• 1,2-Ethanediol, 1,1,2-triphenyl-, (2S)-
• 1,1,2-triphenyl-ethane-1,2-diol
• GWVWUZJOQHWMFB-IBGZPJMESA-N
• T1482
• (2S)-1,1,2-Triphenyl-1,2-ethanediol
• AS-41233
• (S)-2,2,1-Triphenyl-ethane-1,2-diol
• AC-8872
• 108998-83-0
• CS-0011290
• MFCD00075492
• AKOS015912172
• J-502309
• SCHEMBL2172547
• DTXSID501294087
• AKOS015840585
• (S)-(-)-1,1,2-Triphenyl-1,2-ethanediol, 99%
• s(-)-1,1,2-Triphenyl-1,2-ethanediol
• DB-027221
• (S)-(-)-1,1,2-Triphenyl-1,2-ethanediol
• (S)-triphenyl-ethane-1,2-diol
• (S)-(-)-Triphenylethylene Glycol
• +Expand

• MDL： MFCD00075492
• InChIKey： GWVWUZJOQHWMFB-IBGZPJMESA-N
• Inchi： 1S/C20H18O2/c21-19(16-10-4-1-5-11-16)20(22,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,19,21-22H/t19-/m0/s1
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 290.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 290.131
• Heavy Atom Count: 22
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 3.65610
• PSA: 40.46000
• Refractive Index: 1.639
• Boiling Point: 452.3 ºC at 760 mmHg
• Melting Point: 126.0 to 130.0 deg-C
• Flash Point: 210 ºC
• Color/Form: Beige powder
• Solubility: Not determined
• Specific Rotation: -214 º (c=1 in EtOH)
• Optical Activity: [α]20/D −214°, c = 1 in ethanol
• Density: 1.196

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons